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Abstract
IPI-3063 is a highly potent and selective small molecule inhibitor of the phosphoinositide 3-

kinase p110δ (PI3K p110δ) isoform.[1] It has demonstrated significant effects on B cell survival,

proliferation, and differentiation, making it a valuable tool for research in immunology, oncology,

and autoimmune diseases.[2][3] These application notes provide detailed guidelines and

protocols for the laboratory use of IPI-3063, including its mechanism of action, key quantitative

data, and standardized experimental procedures.

Mechanism of Action
IPI-3063 selectively targets the p110δ catalytic isoform of Class I PI3Ks.[1] These kinases are

crucial enzymes that transduce signals from cell surface receptors to downstream intracellular

mediators, thereby regulating a multitude of cellular functions.[3][4] The p110δ isoform is

predominantly expressed in hematopoietic cells and plays a critical role in B lymphocyte

development, activation, survival, and differentiation.[3][4] By inhibiting p110δ, IPI-3063
effectively modulates the PI3K/Akt signaling pathway, leading to reduced B cell proliferation
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and survival.[2][5] Elevated signaling through this pathway is often observed in B cell

malignancies and autoimmune conditions.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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